Cas no 327078-50-2 (7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate)

• Product Name: 7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
• CAS No: 327078-50-2
• MF: C₂₀H₁₀Cl₂O₄S
• MW: 417.262002468109
• CID: 6225362
• PubChem ID: 2130348
• Update Time: 2024-01-06

7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
• SR-01000473966-1
• 327078-50-2
• [7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] 4-chlorobenzoate
• SR-01000473966
• 7-(4-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl 4-chlorobenzoate
• 7-(4-chlorophenyl)-2-oxobenzo[d][1,3]oxathiol-5-yl 4-chlorobenzoate
• F0862-0764
• AKOS002186266
• Oprea1_567668

• Inchi： 1S/C20H10Cl2O4S/c21-13-5-1-11(2-6-13)16-9-15(10-17-18(16)26-20(24)27-17)25-19(23)12-3-7-14(22)8-4-12/h1-10H
• InChI Key： OHDLVYBAHNFWGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=CC2=C1OC(=O)S2)OC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 415.9676854g/mol
• Monoisotopic Mass: 415.9676854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77.9Ų